Cyproflanilide

Specification

• CAS No.: 2375110-88-4
• Molecular Formula: C28H17BrF12N2O2
• Molecular Weight: 721.3 g/mol
• IUPAC Name: N-[2-bromo-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-6-(trifluoromethyl)phenyl]-3-[cyclopropylmethyl-(4-fluorobenzoyl)amino]-2-fluorobenzamide
• Standard InChI: InChI=1S/C28H17BrF12N2O2/c29-19-11-15(25(32,27(36,37)38)28(39,40)41)10-18(26(33,34)35)22(19)42-23(44)17-2-1-3-20(21(17)31)43(12-13-4-5-13)24(45)14-6-8-16(30)9-7-14/h1-3,6-11,13H,4-5,12H2,(H,42,44)
• Standard InChI Key: WULALRGFFYJWOL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(C2=CC=CC(=C2F)C(=O)NC3=C(C=C(C=C3Br)C(C(F)(F)F)(C(F)(F)F)F)C(F)(F)F)C(=O)C4=CC=C(C=C4)F

Introduction

Chemical Identity and Structural Properties

Molecular Characterization

Cyproflanilide (CAS No. 2375110-88-4) is an achiral compound with no defined stereocenters or E/Z isomerism. Its structural complexity arises from a bromine atom and twelve fluorine atoms, contributing to its stability and bioactivity. The SMILES notation for Cyproflanilide is:
FC1=CC=C(C=C1)C(=O)N(CC2CC2)C3=C(F)C(=CC=C3)C(=O)NC4=C(Br)C=C(C=C4C(F)(F)F)C(F)(C(F)(F)F)C(F)(F)F.
The InChIKey WULALRGFFYJWOL-UHFFFAOYSA-N uniquely identifies its stereochemical and substituent arrangement.

Table 1: Key Physicochemical Properties of Cyproflanilide

Property	Value
Molecular Formula	$\text{C}_{28}\text{H}_{17}\text{BrF}_{12}\text{N}_{2}\text{O}_{2}$
Molecular Weight	721.332 g/mol
Stereochemistry	Achiral
Defined Stereocenters	0
Charge	0

Insecticidal Activity and Efficacy

Laboratory Bioassays

Cyproflanilide exhibits acute toxicity against third-instar C. suppressalis larvae, with dose-dependent mortality. Probit analysis determined LD$_{10}$, LD$_{30}$, and LD$_{50}$ values of 1.7 ng, 6.62 ng, and 16.92 ng per larva, respectively. These results underscore its potency compared to conventional diamides like chlorantraniliprole.

Table 2: Acute Toxicity of Cyproflanilide Against C. suppressalis Larvae

Parameter	Value (ng/larva)	95% Confidence Interval
LD$_{10}$	1.7	1.034–1.831
LD$_{30}$	6.62	4.320–6.424
LD$_{50}$	16.92	10.371–17.187

Field Performance

Field trials evaluating 20% Cyproflanilide SC (suspension concentrate) demonstrated superior efficacy compared to chlorantraniliprole. At 64.8 g/hectare, control efficiency reached 91.24%, significantly outperforming chlorantraniliprole’s 35.17%.

Table 3: Field Efficacy of Cyproflanilide Against C. suppressalis

Treatment (g/hectare)	Control Efficiency (%)	Significance Grouping
16.2	77.38 ± 2.54	b
32.4	84.60 ± 5.09	ab
48.6	87.26 ± 3.58	a
64.8	91.24 ± 2.72	a
Chlorantraniliprole (30)	35.17 ± 1.36	c

Mechanisms of Action and Detoxification

Target Site Activity

Classified under IRAC Group 30, Cyproflanilide modulates GABA-gated chloride channels, distinguishing it from other diamides targeting ryanodine receptors (RyRs). This novel binding site reduces cross-resistance risks, making it valuable in integrated pest management (IPM).

Metabolic Resistance Pathways

Transcriptomic profiling of Cyproflanilide-exposed C. suppressalis larvae identified 788 differentially expressed genes (DEGs), including 28 detoxification-related genes. Key upregulated genes include:

• Cytochrome P450s: CYP4G90, CYP4AU10

• Glutathione S-transferases (GSTs): GST1, GST3

• ATP-binding cassette (ABC) transporters: ABCC3, ABCC6.

RNAi silencing of CYP4G90 and CYP4AU10 increased larval mortality by 20% and 18%, respectively, confirming their role in detoxification.

Table 4: Detoxification Genes Associated with Cyproflanilide Resistance

Gene Family	Representative Genes	Fold Change (Upregulated)
Cytochrome P450	CYP4G90, CYP4AU10	2.5–3.8
GSTs	GST1, GST3	1.9–2.3
ABC Transporters	ABCC3, ABCC6	1.7–2.1

Resistance Management Implications

Cross-Resistance Patterns

C. suppressalis populations resistant to chlorantraniliprole (RR:77.6-fold) and flubendiamide (RR:42.6-fold) remain susceptible to Cyproflanilide due to its distinct mode of action. This lack of cross-resistance positions it as a rotational partner in resistance management programs.

Synergistic Strategies

Combining Cyproflanilide with P450 inhibitors (e.g., piperonyl butoxide) could enhance efficacy by suppressing metabolic detoxification. Field trials validating this approach are warranted.

Ecotoxicological and Regulatory Considerations

While current data highlight Cyproflanilide’s target specificity, further studies are needed to assess:

• Chronic toxicity to non-target arthropods.

• Residual persistence in soil and aquatic systems.

• Bioaccumulation potential in food chains.

Regulatory agencies should prioritize ecotoxicological risk assessments to ensure sustainable use.